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Compound of Interest

Compound Name: Calcium bromate

Cat. No.: B156135

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical methodologies for the synthesis of calcium
bromate, Ca(BrOs)2, a compound of interest for its oxidizing properties. The following sections
detail the core chemical principles and experimental protocols as documented in historical
chemical literature. This guide is intended to provide a foundational understanding of the early
synthetic routes to this compound.

Synthesis via Disproportionation of Calcium
Hypobromite

One of the earliest and most direct methods for the preparation of calcium bromate involves
the reaction of bromine with a hot aqueous solution of calcium hydroxide.[1] This reaction
proceeds through the formation of an unstable intermediate, calcium hypobromite, which upon
heating, disproportionates to yield calcium bromate and calcium bromide.[2]

Chemical Principles

The overall reaction can be summarized in two main stages:

e Formation of Calcium Hypobromite and Calcium Bromide: Elemental bromine is added to a
slurry of calcium hydroxide. In this step, bromine is both oxidized and reduced.

6 Ca(OH)2 + 6 Br2 — Ca(BrOs)2 + 5 CaBr2 + 6 H20
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A more detailed view of the initial reaction shows the formation of calcium hypobromite and
calcium bromide:

2 Ca(OH)2 + 2 Br2 —» Ca(BrOz)2 + CaBrz + 2 H20

» Disproportionation of Calcium Hypobromite: The reaction mixture is heated, causing the
calcium hypobromite to disproportionate into calcium bromate and calcium bromide.

3 Ca(BrOz2)2 —» Ca(BrOs)z2 + 2 CaBr:2

Historical Experimental Protocol

While precise quantitative data from early sources is limited, the general procedure is as
follows:

Preparation of Milk of Lime: A suspension of calcium hydroxide in water, known as milk of
lime, is prepared.

o Addition of Bromine: Elemental bromine is carefully and slowly added to the hot milk of lime
with constant agitation. The reaction is exothermic.

o Heating and Concentration: The resulting solution, containing a mixture of calcium bromate
and calcium bromide, is heated to ensure the complete disproportionation of the hypobromite
intermediate. The solution is then concentrated by evaporation.

o Crystallization and Separation: Upon cooling the concentrated solution, calcium bromate,
being less soluble than calcium bromide at lower temperatures, crystallizes out. The
significant difference in the solubility of the two salts is the basis for their separation. The
crystals of calcium bromate are then collected by filtration.

Reaction and Workflow Diagram
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Caption: Workflow for the synthesis of calcium bromate via disproportionation.

Synthesis via Double Displacement Reactions

Another historical approach to the synthesis of calcium bromate is through double
displacement (metathesis) reactions. These methods rely on the precipitation of a sparingly
soluble product to drive the reaction to completion. Two common variations of this method have
been documented.[2]

Chemical Principles

The underlying principle of these reactions is the exchange of ions between two soluble salts in
an aqueous solution, leading to the formation of a new, less soluble salt that precipitates out.
The choice of reactants is guided by the solubility of the products.

o Reaction of Calcium Hydroxide and Sodium Bromate:
Ca(OH)2 + 2 NaBrOs — Ca(BrOs)2 + 2 NaOH

In this reaction, the lower solubility of calcium bromate compared to the other salts at
certain temperatures allows for its separation.

¢ Reaction of Calcium Sulfate and Barium Bromate:

CaSO0a4 + Ba(BrOs)z2 —» Ca(BrOs)z2 + BaSOal
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This reaction is particularly effective due to the very low solubility of barium sulfate, which
precipitates, leaving calcium bromate in the solution.

Historical Experimental Protocol

Method A: Calcium Hydroxide and Sodium Bromate

» Preparation of Solutions: Saturated solutions of calcium hydroxide and sodium bromate are
prepared.

e Mixing and Reaction: The solutions are mixed, leading to the formation of calcium bromate
and sodium hydroxide.

« |solation of Calcium Bromate: The resulting solution is concentrated and cooled to
crystallize the calcium bromate. The separation from the highly soluble sodium hydroxide is
achieved through fractional crystallization.

Method B: Calcium Sulfate and Barium Bromate

e Preparation of Reactant Slurry/Solution: A slurry of sparingly soluble calcium sulfate is
treated with a solution of barium bromate.

» Precipitation of Barium Sulfate: Upon mixing, the highly insoluble barium sulfate precipitates
immediately.

» Separation and Crystallization: The barium sulfate precipitate is removed by filtration. The
remaining filtrate, which contains dissolved calcium bromate, is then concentrated by
evaporation and cooled to induce crystallization of the calcium bromate product.

Logical Relationship Diagram for Double Displacement
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Caption: Comparison of two double displacement routes for calcium bromate synthesis.

Electrolytic Preparation

The electrolytic method provides an alternative route to calcium bromate, typically by the
oxidation of a calcium bromide solution.[3] This method was explored as electrochemical
synthesis techniques became more established.

Chemical Principles

In the electrolysis of an aqueous solution of calcium bromide (CaBrz), the following key
reactions occur at the electrodes:
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» Anode (Oxidation): Bromide ions are oxidized to bromate ions. This is a multi-step process.
Br-+6 OH™ - BrOs~ +3H20+6e"

o Cathode (Reduction): Water is reduced to hydrogen gas and hydroxide ions.
2H20+2e™ - H2(g) + 20H~

The overall reaction is:

CaBrz + 6 H20 - Ca(BrOs)z + 6 Hz (g)

Historical Experimental Protocol

Details from early literature on specific parameters are scarce, but a general protocol can be
outlined:

o Electrolyte Preparation: An aqueous solution of calcium bromide is prepared and placed in
an electrolytic cell.

o Electrolysis: A direct current is passed through the solution using inert electrodes (e.g.,
platinum or graphite). The temperature of the electrolyte is typically controlled.

e Product Isolation: As the electrolysis proceeds, the concentration of calcium bromate in the
solution increases. After a sufficient period, the electrolysis is stopped, and the solution is
concentrated by evaporation. Upon cooling, calcium bromate crystallizes out and is
collected by filtration.

Electrolytic Process Workflow
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Caption: Workflow for the electrolytic synthesis of calcium bromate.

Quantitative Data Summary

Detailed quantitative data such as reaction yields from historical preparations are not readily
available in the surveyed literature. However, the solubility of the involved compounds is a
critical quantitative parameter that dictates the feasibility and methodology of the double

displacement reactions and the purification by crystallization.
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Solubility in Water ( g/100

Compound Formula
mL)
Calcium Bromate Ca(BroOs): 230 (20 °Q)[4]
_ _ 125 (0 °C), 143 (20 °C), 312
Calcium Bromide CaBr2
(100 °C)[5][6]
_ 27.5 (0 °C), 36.4 (20 °C), 90.8
Sodium Bromate NaBrOs
(200 °O)[7]
Slightly soluble; 0.44 (10 °C),
Barium Bromate Ba(BrOs): 0.96 (30 °C), 5.39 (100 °C) (as
monohydrate)[8][9]
] Sparingly soluble; ~0.24 (20
Calcium Sulfate CaSO0a )
°C) (as dihydrate)[10]
] Insoluble; ~0.00024 (20 °C)
Barium Sulfate BaSOa4
[11][12]
] ) Highly soluble; ~111 (20 °C)
Sodium Hydroxide NaOH

[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [wap.guidechem.com]

e 2. CALCIUM BROMATE - Ataman Kimya [atamanchemicals.com]
e 3. Calcium bromate | 10102-75-7 | Benchchem [benchchem.com]
e 4. Solubility_table [chemeurope.com]

e 5. calcium-bromide.com [calcium-bromide.com]

e 6. Calcium bromide - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.chemeurope.com/en/encyclopedia/Solubility_table.html
https://calcium-bromide.com/cabr2-chemical-properties.html
https://en.wikipedia.org/wiki/Calcium_bromide
https://en.wikipedia.org/wiki/Sodium_bromate
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-bromate
https://www.vulcanchem.com/product/vc20973714
http://www.sciencemadness.org/smwiki/index.php/Calcium_sulfate
https://www.echemi.com/cms/1417368.html
https://en.wikipedia.org/wiki/Barium_sulfate
https://en.wikipedia.org/wiki/Sodium_hydroxide
https://www.benchchem.com/product/b156135?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/question/what-is-calcium-bromate-and-it-id121003.html
https://www.atamanchemicals.com/calcium-bromate_u34157/
https://www.benchchem.com/product/b156135
https://www.chemeurope.com/en/encyclopedia/Solubility_table.html
https://calcium-bromide.com/cabr2-chemical-properties.html
https://en.wikipedia.org/wiki/Calcium_bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

7. Sodium bromate - Wikipedia [en.wikipedia.org]

8. Barium bromate | Ba(BrO3)2 | CID 61706 - PubChem [pubchem.ncbi.nim.nih.gov]

9. Barium bromate (13967-90-3) for sale [vulcanchem.com]

¢ 10. Calcium sulfate - Sciencemadness Wiki [sciencemadness.org]

e 11. echemi.com [echemi.com]

e 12. Barium sulfate - Wikipedia [en.wikipedia.org]

e 13. Sodium hydroxide - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [A Technical Guide to the Historical Preparation of
Calcium Bromate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156135#historical-preparation-methods-of-calcium-

bromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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